Cas no 1552-12-1 (cis,cis-1,5-Cyclooctadiene)

• Product Name: cis,cis-1,5-Cyclooctadiene
• CAS No: 1552-12-1
• MF: C₈H₁₂
• MW: 108.180882453918
• MDL: MFCD00001752
• CID: 83778
• PubChem ID: 57648379
• Update Time: 2025-04-18

cis,cis-1,5-Cyclooctadiene Chemical and Physical Properties

Names and Identifiers

• cis,cis-1,5-Cyclooctadiene
• COD
• 1,5-CYCLOOCTADIENE
• Cycloocta-1,5-diene
• Cyclooctanone
• 1.5-cyclooctadiene
• AI3-26692
• DTXCID806888
• DTXSID0026888
• 1,5-CYCLOOCTADIENE [HSDB]
• EN300-26087
• 1,5-Cyclooctadiene, (E,E)-
• NCGC00248897-01
• BP-20393
• AKOS000121144
• 4-05-00-00403 (Beilstein Handbook Reference)
• EINECS 203-907-1
• BS-21545
• HSDB 5549
• 1,5-cyclooctadiene, (1Z,5Z)-
• 17612-50-9
• BRN 1209288
• W-109416
• InChI=1/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7
• EN300-658496
• VYXHVRARDIDEHS-QGTKBVGQSA-N
• NSC60155
• W-109115
• NCGC00258568-01
• MFCD00001752
• Tox21_201015
• Q161547
• 1,5-CYCLOOCTADIENE [MI]
• cis,cis-1,5-Cyclooctadiene, >=98.0% (GC)
• F0001-0246
• (Z,Z)-Cycloocta-1,5-diene
• NSC-60155
• (Z,Z)-1,5-Cyclooctadiene
• 1552-12-1
• (1Z,5Z)-cycloocta-1,5-diene
• AMY22290
• 1,5-Cyclooctadiene, puriss., >=99.0% (GC)
• 1,5-Cyclooctadiene, contains 50-150 ppm 4-tert-Butylcatechol, 99%
• UNII-1E1VVD385Z
• cis-1,5-cyclooctadiene
• 1,5-COD
• EC 203-907-1
• 1,5-Cyclooctadiene, purified by redistillation, >=99%
• CAS-111-78-4
• 1E1VVD385Z
• 111-78-4
• NSC 60155
• DB-200078
• (1Z,5Z)-1,5-Cyclooctadiene

• MDL： MFCD00001752
• Inchi： 1S/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7-
• InChI Key： VYXHVRARDIDEHS-QGTKBVGQSA-N
• SMILES： C1C=CCCC=CC1 |c:1,5|
• BRN： 1209288

Computed Properties

• Exact Mass: 108.09400
• Monoisotopic Mass: 108.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.880 g/mL at 20 °C(lit.)
• Melting Point: −69 °C(lit.)
• Boiling Point: 149-150 °C(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.493
• Solubility: water: soluble0.05g/L
• PSA: 0.00000
• LogP: 2.67280
• Vapor Pressure: 25.8 mm Hg ( 37.7 °C)
• Solubility: Insoluble in water.

cis,cis-1,5-Cyclooctadiene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302 + H332-H304-H411
• Warning Statement： P273-P301+P310-P331
• Hazardous Material transportation number：UN 2520 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-20/22-51/53-65
• Safety Instruction： S23-S26-S36/37/39-S45-S62
• FLUKA BRAND F CODES：10-23
• RTECS：GX9620000
• Hazardous Material Identification：
• Safety Term：S23;S26;S36/37/39;S45;S62
• Packing Group：III
• Risk Phrases：R10; R20/22; R36/38; R42/43; R65
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C